Cas no 1502867-08-4 (Methyl 2-fluoro-5-(trifluoromethoxy)benzoate)
1502867-08-4 structure
Product Name:Methyl 2-fluoro-5-(trifluoromethoxy)benzoate
CAS No:1502867-08-4
MF:C9H6F4O3
MW:238.135756969452
CID:4951024
PubChem ID:18925640
Update Time:2024-03-01
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-fluoro-5-(trifluoromethoxy)benzoate
-
- Inchi： 1S/C9H6F4O3/c1-15-8(14)6-4-5(2-3-7(6)10)16-9(11,12)13/h2-4H,1H3
- InChI Key： CZZFOTDRIBMDHG-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C(=O)OC)OC(F)(F)F
Computed Properties
- Exact Mass: 238.02530670g/mol
- Monoisotopic Mass: 238.02530670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013648-250mg |
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate |
1502867-08-4 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015013648-500mg |
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate |
1502867-08-4 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015013648-1g |
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate |
1502867-08-4 | 97% | 1g |
1,564.50 USD | 2021-06-21 |
Methyl 2-fluoro-5-(trifluoromethoxy)benzoate Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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